Cas no 2179724-10-6 (N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide)

• Product Name: N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide
• CAS No: 2179724-10-6
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 5410397
• PubChem ID: 132326929
• Update Time: 2025-06-09

N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AKOS033934823
• N-[1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethyl]prop-2-enamide
• 2179724-10-6
• Z3488529365
• EN300-6689038
• N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide

• Inchi： 1S/C15H17NO3/c1-5-14(17)16-10(3)15-9(2)12-8-11(18-4)6-7-13(12)19-15/h5-8,10H,1H2,2-4H3,(H,16,17)
• InChI Key： NAHLVKRUSBIRKQ-UHFFFAOYSA-N
• SMILES： C(NC(C1=C(C)C2=CC(OC)=CC=C2O1)C)(=O)C=C

Computed Properties

• Exact Mass: 259.12084340g/mol
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 459.3±45.0 °C(Predicted)
• pka: 13.88±0.46(Predicted)

Additional information on N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide

Research Briefing on N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide (CAS: 2179724-10-6)

N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide (CAS: 2179724-10-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzofuran scaffold and acrylamide functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide involves a multi-step process, starting with the construction of the 5-methoxy-3-methyl-2-benzofuran core, followed by the introduction of the ethyl-2-propenamide side chain. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use as a therapeutic agent.

In vitro studies have demonstrated that N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide exhibits selective inhibitory activity against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. For instance, preliminary data suggest that this compound can effectively inhibit the activity of specific tyrosine kinases, thereby disrupting signaling pathways that promote tumor growth. Additionally, its ability to modulate inflammatory responses has been observed in cell-based assays, highlighting its potential as an anti-inflammatory agent.

Further investigations into the mechanism of action of N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide have revealed its interaction with key cellular targets. Molecular docking studies and X-ray crystallography have provided insights into the binding modes of this compound, elucidating how it interacts with the active sites of target enzymes. These findings are crucial for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound through structural modifications and formulation strategies.

In conclusion, N-[1-(5-Methoxy-3-methyl-2-benzofuranyl)ethyl]-2-propenamide (CAS: 2179724-10-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for further investigation. Continued research efforts are expected to uncover its full therapeutic potential and pave the way for its translation into clinical applications.